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Compound of Interest

Compound Name: 3-Chlorooctane

Cat. No.: B074152

This technical guide provides a comprehensive overview of the chemical and physical
properties of 3-chlorooctane, tailored for researchers, scientists, and professionals in drug
development. This document details the compound's key characteristics, experimental
protocols for its synthesis and analysis, and its reactivity profile.

Core Chemical and Physical Properties

3-Chlorooctane is a secondary alkyl halide with the chemical formula CsH17CL.[1][2][3] It is a
colorless liquid under standard conditions and sees use as an alkylating agent in organic
synthesis.[4] Its physical and chemical properties are summarized in the tables below.

Physical Properties of 3-Chlorooctane
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Property Value Source(s)
Molecular Formula CsH17Cl [1112][3]
Molecular Weight 148.674 g/mol [1][5][6]
Boiling Point 173.4 °C at 760 mmHg [516]1[7]
Melting Point -41.9 °C (estimate) [5]
Density 0.862 g/cm?3 [516]17]
Refractive Index 1.423 [5161[7]
Vapor Pressure 1.69 mmHg at 25 °C 516171
Flash Point 52.5°C [51617]
Solubility of 3-Chlorooctane
Solvent Solubility Notes Source(s)
The long nonpolar
hydrocarbon chain
Water Low O o [4]
limits solubility in polar
solvents.
Generally soluble in
Organic Solvents Soluble nonpolar solvents like [4]

hexane and ether.

Spectroscopic Data

Spectroscopic analysis is crucial for the identification and characterization of 3-chlorooctane.

Key spectral data are summarized below.

Spectroscopic Properties of 3-Chlorooctane
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Spectroscopic Technique Key Data Source(s)

Mass Spectrometry (GC-MS) Top peaks (m/z): 55, 70, 41 [8]
Data available from NIST/EPA

Infrared (IR) Spectroscopy [2][5]
Gas-Phase Infrared Database.

1H NMR Spectroscopy Predicted spectra available. [11[3]

13C NMR Spectroscopy Predicted spectra available. [11[3119]

] Semi-standard non-polar:
Kovats Retention Index [8][10]

1006; Standard polar: 1166

Experimental Protocols

Detailed methodologies for the synthesis, purification, and analysis of 3-chlorooctane are

provided below. While specific peer-reviewed protocols for 3-chlorooctane are not abundant,

the following procedures are based on well-established methods for the synthesis and handling
of secondary alkyl halides.[4][11][12]

Synthesis of 3-Chlorooctane from 3-Octanol

The synthesis of 3-chlorooctane is most commonly achieved through the nucleophilic

substitution of the hydroxyl group in 3-octanol with a chloride ion.[12] The use of thionyl

chloride (SOCI2) is a preferred method for converting secondary alcohols to alkyl chlorides as it

minimizes carbocation rearrangements and produces gaseous byproducts that are easily

removed.[12][13]

Materials:

3-Octanol

Thionyl chloride (SOCI2)

Anhydrous diethyl ether

Pyridine (optional, as a base to neutralize HCI byproduct)
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Saturated sodium bicarbonate solution
Anhydrous magnesium sulfate
Round-bottom flask

Reflux condenser

Dropping funnel

Separatory funnel

Distillation apparatus

Procedure:

In a dry round-bottom flask equipped with a reflux condenser and a dropping funnel, dissolve
3-octanol in anhydrous diethyl ether under an inert atmosphere.

Cool the solution in an ice bath.

Slowly add thionyl chloride (and a stoichiometric amount of pyridine, if used) from the
dropping funnel with stirring.

After the addition is complete, allow the mixture to warm to room temperature and then heat
to reflux for 1-2 hours, monitoring the reaction progress by thin-layer chromatography (TLC).

After the reaction is complete, cool the mixture and carefully pour it over crushed ice.

Transfer the mixture to a separatory funnel and wash sequentially with water, saturated
sodium bicarbonate solution, and brine.

Dry the organic layer over anhydrous magnesium sulfate, filter, and remove the solvent
under reduced pressure.

Purification of 3-Chlorooctane

The crude 3-chlorooctane can be purified by fractional distillation to yield the pure product.[4]
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Procedure:
o Set up a fractional distillation apparatus.
o Heat the crude 3-chlorooctane in the distillation flask.

o Collect the fraction that distills at the boiling point of 3-chlorooctane (173.4 °C at
atmospheric pressure).

Gas Chromatography-Mass Spectrometry (GC-MS)
Analysis

GC-MS is a powerful technique for confirming the identity and purity of 3-chlorooctane.[14][15]

A Representative Protocol:

Column: A non-polar capillary column (e.g., Agilent CP-Al203/KCI).[16]
o Carrier Gas: Helium.[10]

* Injector Temperature: 250 °C.

e Oven Program: Start at 60 °C, ramp to 180 °C at 5 °C/min.[16]

o MS Detector: Electron ionization (EI) at 70 eV.[15]

o Sample Preparation: Dilute the 3-chlorooctane sample in a volatile organic solvent such as
pentane.[17]

Visualizing Workflows and Relationships

The following diagrams, generated using Graphviz, illustrate the experimental workflow for the
synthesis and purification of 3-chlorooctane.

© 2025 BenchChem. All rights reserved. 5/8 Tech Support


https://www.benchchem.com/product/b074152?utm_src=pdf-body
https://www.benchchem.com/product/b074152?utm_src=pdf-body
https://www.benchchem.com/product/b074152?utm_src=pdf-body
https://www.researchgate.net/publication/229063877_The_Determination_of_GC-MS_Relative_Molar_Responses_of_Some_n-Alkanes_and_their_Halogenated_Analogs
https://academic.oup.com/chromsci/article/51/2/138/390066
https://www.agilent.com/Library/applications/A00023.pdf
https://webbook.nist.gov/cgi/inchi?ID=C1117799&Mask=2000
https://www.agilent.com/Library/applications/A00023.pdf
https://academic.oup.com/chromsci/article/51/2/138/390066
https://www.benchchem.com/product/b074152?utm_src=pdf-body
https://chem.libretexts.org/Bookshelves/Analytical_Chemistry/Analytical_Chemistry_2.1_(Harvey)/12%3A_Chromatographic_and_Electrophoretic_Methods/12.04%3A_Gas_Chromatography
https://www.benchchem.com/product/b074152?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b074152?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

Synthesis of 3-Chlorooctane

Agueous Workup:
1. Ice Quench
2. NaHCO3 Wash
3. Brine Wash

Reaction with SOCI2
(and optional Pyridine)

Start: 3-Octanol in Diethyl Ether After Reflux Drying over MgSO4 olvent Remo Crude 3-Chlorooctane

Click to download full resolution via product page

Caption: Workflow for the synthesis of 3-chlorooctane.

Purification of 3-Chlorooctane

Crude 3-Chlorooctane M—P Fractional Distillation Collect Fraction at 173.4 °C

Click to download full resolution via product page

Pure 3-Chlorooctane

Caption: Workflow for the purification of 3-chlorooctane.

Reactivity and Stability

3-Chlorooctane is a relatively stable compound but can undergo nucleophilic substitution and
elimination reactions, typical of secondary alkyl halides. It is utilized as an alkylating agent in
organic synthesis.[4] Care should be taken to avoid strong bases, which can promote
elimination reactions, and strong nucleophiles.

Safety and Handling

As with all halogenated hydrocarbons, 3-chlorooctane should be handled with appropriate
personal protective equipment, including gloves and safety glasses, in a well-ventilated area or
fume hood. It is a flammable liquid and should be kept away from heat, sparks, and open
flames. For detailed safety information, refer to the Safety Data Sheet (SDS).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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